Cas no 1042974-64-0 (N-[1-(benzenesulfonyl)-2-(4-butanoylpiperazin-1-yl)-2-oxoethyl]benzamide)

• Product Name: N-[1-(benzenesulfonyl)-2-(4-butanoylpiperazin-1-yl)-2-oxoethyl]benzamide
• CAS No: 1042974-64-0
• MF: C₂₃H₂₇N₃O₅S
• MW: 457.542584657669
• CID: 5385929
• Update Time: 2025-10-28

N-[1-(benzenesulfonyl)-2-(4-butanoylpiperazin-1-yl)-2-oxoethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-2-(4-butanoylpiperazin-1-yl)-2-oxoethyl]benzamide

• Inchi： 1S/C23H27N3O5S/c1-2-9-20(27)25-14-16-26(17-15-25)23(29)22(24-21(28)18-10-5-3-6-11-18)32(30,31)19-12-7-4-8-13-19/h3-8,10-13,22H,2,9,14-17H2,1H3,(H,24,28)
• InChI Key： OFJKFWBAOKOEBI-UHFFFAOYSA-N
• SMILES： C(NC(S(C1=CC=CC=C1)(=O)=O)C(=O)N1CCN(C(=O)CCC)CC1)(=O)C1=CC=CC=C1

Additional information on N-[1-(benzenesulfonyl)-2-(4-butanoylpiperazin-1-yl)-2-oxoethyl]benzamide

N-[1-(Benzenesulfonyl)-2-(4-Butanoylpiperazin-1-yl)-2-Oxoethyl]Benzamide: A Comprehensive Overview

N-[1-(Benzenesulfonyl)-2-(4-Butanoylpiperazin-1-yl)-2-Oxoethyl]Benzamide, also known by its CAS number 1042974-64-0, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, catalysis, and advanced materials. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the study of this compound.

The molecular structure of N-[1-(Benzenesulfonyl)-2-(4-but anoylpiperazin-1-yl)-2-Oxoethyl]Benzamide is notable for its combination of functional groups. The presence of a benzenesulfonyl group (benzenesulfonyl) provides electron-withdrawing properties, while the piperazine ring (piperazine) introduces nitrogen atoms that can participate in hydrogen bonding or act as coordinating sites. The butanoyl group (butanoyl) adds a hydrophobic tail, enhancing the compound's solubility in organic solvents. These features make it a versatile building block for constructing bioactive molecules.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have developed efficient methods to prepare N-[1-(Benzenesulfonyl)-2-(4-but anoylpiperazin-1-yl)-2-Oxoethyl]Benzamide using multi-component reactions. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale production. The use of microwave-assisted synthesis has further enhanced the efficiency of these processes.

In terms of applications, this compound has shown promise in drug design. Its ability to form stable complexes with metal ions makes it a potential candidate for metalloenzyme mimics or catalysts. Additionally, the compound's unique electronic properties have been exploited in designing new materials for optoelectronic devices.

The latest research highlights the role of N-[1-(Benzenesulfonyl)-2-(4-but anoylpiperazin-1-yl)-2-Oxoethyl]Benzamide in enhancing the bioavailability of drugs. By incorporating this compound as a linker in drug delivery systems, scientists have achieved improved pharmacokinetic profiles for several therapeutic agents.

In conclusion, N-[1-(Benzenesulfonyl)-2-(4-but anoylpiperazin-1-yl)-2-Oxoethyl]Benzamide is a multifaceted compound with vast potential across diverse scientific domains. Its structural versatility and functional group diversity make it an invaluable tool for researchers aiming to develop innovative solutions in chemistry and beyond.